Cas no 1214325-76-4 (4-Iodo-3-(pyridin-4-yl)pyridine)

• Product Name: 4-Iodo-3-(pyridin-4-yl)pyridine
• CAS No: 1214325-76-4
• MF: C₁₀H₇IN₂
• MW: 282.080454111099
• CID: 4909341
• Update Time: 2025-08-04

4-Iodo-3-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3-(pyridin-4-yl)pyridine
• 4-Iodo-3-(pyridin-4-yl)pyridine

• Inchi： 1S/C10H7IN2/c11-10-3-6-13-7-9(10)8-1-4-12-5-2-8/h1-7H
• InChI Key： VRVZHOMEKDNGIH-UHFFFAOYSA-N
• SMILES： IC1C=CN=CC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 281.965
• Monoisotopic Mass: 281.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Additional information on 4-Iodo-3-(pyridin-4-yl)pyridine

Professional Introduction to 4-Iodo-3-(pyridin-4-yl)pyridine (CAS No. 1214325-76-4)

4-Iodo-3-(pyridin-4-yl)pyridine, a compound with the chemical formula C₁₀H₆IN₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS NO.1214325-76-4, has garnered attention due to its versatile applications in synthetic chemistry and its role in developing novel bioactive molecules. The presence of both iodine and pyridine moieties makes it a valuable building block for further functionalization, enabling the creation of complex structures with potential therapeutic properties.

The< strong>pyridin-4-yl substituent in 4-Iodo-3-(pyridin-4-yl)pyridine contributes to its unique electronic and steric properties, which are highly desirable in medicinal chemistry. Pyridine derivatives are well-known for their role as pharmacophores in various drugs, including antiviral, antibacterial, and anticancer agents. The iodine atom, on the other hand, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing biaryl systems prevalent in many active pharmaceutical ingredients (APIs).

In recent years, the demand for efficient synthetic routes to heterocyclic compounds has increased significantly, driven by the need for new drug candidates with improved efficacy and reduced side effects. 4-Iodo-3-(pyridin-4-yl)pyridine has emerged as a key intermediate in this context. Its ability to undergo selective functionalization allows chemists to tailor molecular structures with precision, facilitating the discovery of innovative therapeutic agents. For instance, researchers have leveraged this compound to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The compound's significance is further underscored by its application in the synthesis of small-molecule probes used in drug discovery. These probes help researchers understand the mechanisms of action of potential drugs by interacting with specific biological targets. The< strong>Suzuki-Miyaura coupling, particularly, has been extensively utilized to link 4-Iodo-3-(pyridin-4-yl)pyridine with various aryl halides or boronic acids, generating a diverse array of biaryl compounds. Such compounds have shown promise in modulating protein-protein interactions and are being explored for their potential in treating neurological disorders.

Advances in computational chemistry have also played a pivotal role in optimizing the synthesis of 4-Iodo-3-(pyridin-4-yl)pyridine. Molecular modeling studies have revealed that subtle modifications in reaction conditions can significantly enhance yield and selectivity. For example, recent research has demonstrated that employing palladium catalysts under inert atmospheres can minimize side reactions, leading to higher purity products. These findings highlight the importance of integrating computational tools with traditional synthetic methodologies to achieve optimal results.

The agrochemical industry has also benefited from the use of 4-Iodo-3-(pyridin-4-yl)pyridine as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are known for their potent activity against pests while maintaining low toxicity to non-target organisms. By incorporating this intermediate into synthetic strategies, chemists have been able to create next-generation agrochemicals that offer enhanced performance and environmental safety.

In conclusion, 4-Iodo-3-(pyridin-4-yl)pyridine (CAS NO.1214325-76-4) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists striving to develop innovative bioactive molecules. As research continues to evolve, the utility of this compound is expected to expand further, driving advancements in drug discovery and agricultural science.